
Butyronitrile-D7 vs propionitrile-D5 NMR
performance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Butyronitrile-D7

CAS No.: 352431-11-9

Cat. No.: S992464

Get Quote

Chemical Structures and Properties

The core difference lies in their carbon chain length, which influences their physical properties and,

consequently, their behavior in NMR experiments.

Property Butyronitrile (C₄H₇N) Propionitrile (C₃H₅N)

Molecular Weight 69.11 g/mol [1] 55.08 g/mol [2]

Boiling Point 117.6 °C [3] 96 - 98 °C [2]

Density 0.794 g/mL [3] 0.772 g/mL [2]

Deuterated Analogue Butyronitrile-D7 Propionitrile-D5 [4]

Deuterated MW Information Missing 60.11 g/mol [4]

NMR Spectral Data Comparison

The proton NMR (¹H NMR) chemical shifts for the two compounds are distinct due to their different

structures. The data below is for the non-deuterated forms in CDCl₃.
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Compound Assignment Chemical Shift (δ, ppm) Multiplicity & Coupling

| Butyronitrile (400 MHz, CDCl₃) [1] | HA (CH₂CN) | ~2.34 | Triplet / Complex Multiplet | | | HB (Middle

CH₂) | ~1.69 | Complex Multiplet | | | HC (CH₃) | ~1.08 | Triplet | | Propionitrile (Theoretical) | HA (CH₂CN)

| ~2.34 (Estimated) | Triplet | | | HB (CH₃) | ~1.69 (Estimated) | Triplet |

NMR Performance and Experimental Considerations

The "performance" of a deuterated solvent in NMR is typically judged by its ability to provide a non-

interfering spectral window, minimize residual proton signals, and offer favorable sample preparation

properties.

Spectral Simplicity: Propionitrile-D5, with one fewer methylene group, will have a simpler ¹H NMR

spectrum than Butyronitrile-D7. This can be an advantage when analyzing solute signals that
appear in the aliphatic region [2] [3].

Chemical Shift Range: Both nitriles have protons that resonate in the aliphatic region (0.8-2.4 ppm).
The longer chain of butyronitrile results in more distinct proton environments and a slightly broader

spread of chemical shifts [1].
Application in Hyperpolarization: Research indicates that nitrile compounds can be hyperpolarized

using techniques like SABRE (Signal Amplification by Reversible Exchange), which dramatically
enhances NMR signals. Studies show that polarization efficiency can decrease with longer carbon

chains and more branched structures. For instance, a linear chain like butyronitrile showed more
effective polarization transfer to its protons than its branched isomer [5]. This could be a consideration

for advanced NMR applications.

Example Experimental Protocol (SABRE
Hyperpolarization)

The following workflow generalizes a method from research for hyperpolarizing nitrile compounds to

enhance their NMR signals [5]. This can be a key differentiator in performance for sensitive analyses.
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Protocol Details:

Catalyst Activation: An Iridium-based catalyst (e.g., 3.12 µmol) is first activated in a deuterated

solvent like Methanol-d4 (900 µL) [5].
Parahydrogen Bubbling: Parahydrogen gas is bubbled through the solution for about 20 minutes to

interact with the catalyst [5].
Substrate Addition: The nitrile compound (e.g., 5 µL of butyronitrile or propionitrile) is added to the

solution [5].
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Polarization Transfer: The sample is shuttled into a magnetic field (often a low field around 70 G)

where polarization is transferred from parahydrogen to the nitrile's protons [5].
NMR Measurement: The hyperpolarized sample is rapidly transferred to an NMR spectrometer for

measurement, observing significant signal enhancement (over 100-fold) [5].

Performance Summary

The choice between Butyronitrile-D7 and Propionitrile-D5 is not about one being universally "better" but

about which is more suitable for your specific experimental needs.

Use Case
Recommended
Solvent

Rationale

Standard NMR of Apolar
Solutes

Propionitrile-D5 Less viscous, simpler spectrum, potentially
lower cost.

Studies Requiring Specific
Polarity

Butyronitrile-D7 Slightly less polar, different solvation
properties.

Advanced Hyperpolarization
(SABRE)

Butyronitrile-D7 Research shows higher polarization
enhancement in linear nitriles [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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